N-formyl-L-methionine
N-formyl-L-methionine
N-formyl-L-methionine is a L-methionine derivative in which one of the hydrogens attached to the nitrogen is replaced by a formyl group. It has a role as a metabolite. It is a proteinogenic amino acid, a N-formyl amino acid and a L-methionine derivative. It is a conjugate acid of a N-formyl-L-methioninate.
N-Formylmethionine is effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
N-Formylmethionine is a natural product found in Saccharomyces cerevisiae with data available.
Effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
N-Formylmethionine is effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
N-Formylmethionine is a natural product found in Saccharomyces cerevisiae with data available.
Effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells.
Brand Name:
Vulcanchem
CAS No.:
4289-98-9
VCID:
VC0537086
InChI:
InChI=1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
SMILES:
CSCCC(C(=O)O)NC=O
Molecular Formula:
C6H11NO3S
Molecular Weight:
177.22 g/mol
N-formyl-L-methionine
CAS No.: 4289-98-9
Cat. No.: VC0537086
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | N-formyl-L-methionine is a L-methionine derivative in which one of the hydrogens attached to the nitrogen is replaced by a formyl group. It has a role as a metabolite. It is a proteinogenic amino acid, a N-formyl amino acid and a L-methionine derivative. It is a conjugate acid of a N-formyl-L-methioninate. N-Formylmethionine is effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells. N-Formylmethionine is a natural product found in Saccharomyces cerevisiae with data available. Effective in the initiation of protein synthesis. The initiating methionine residue enters the ribosome as N-formylmethionyl tRNA. This process occurs in Escherichia coli and other bacteria as well as in the mitochondria of eucaryotic cells. |
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| CAS No. | 4289-98-9 |
| Molecular Formula | C6H11NO3S |
| Molecular Weight | 177.22 g/mol |
| IUPAC Name | (2S)-2-formamido-4-methylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C6H11NO3S/c1-11-3-2-5(6(9)10)7-4-8/h4-5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1 |
| Standard InChI Key | PYUSHNKNPOHWEZ-YFKPBYRVSA-N |
| Isomeric SMILES | CSCC[C@@H](C(=O)O)NC=O |
| SMILES | CSCCC(C(=O)O)NC=O |
| Canonical SMILES | CSCCC(C(=O)O)NC=O |
| Appearance | Solid powder |
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